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Compound of Interest

Compound Name: cGAMP (disodium)

Cat. No.: B10786847

Get Quote

Module 1: Diagnostic Overview
Subject: 2'3'-cGAMP Disodium Salt (Cyclic [G(2’,5’)pA(3’,5’)p]) Critical Issue: Precipitation upon

addition to cell culture media (DMEM, RPMI).

Executive Summary: cGAMP disodium is a highly polar, charged cyclic dinucleotide. While it

acts as a potent STING agonist, its physicochemical properties make it prone to "crashing out"

(precipitating) when transitioning from a pure aqueous stock solution to complex cell culture

environments. This is rarely a quality control failure of the product but rather a thermodynamic

response to Ionic Shock and Divalent Cation Chelation.

The Chemistry of Precipitation
The disodium salt form is optimized for solubility in endotoxin-free water (~50 mg/mL).

However, cell culture media contains high concentrations of salts (NaCl) and divalent cations

(Ca²⁺, Mg²⁺).

Common Ion Effect: High Na⁺ levels in media reduce the solubility of the disodium salt

compared to pure water.
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Cation Chelation: The phosphate groups on cGAMP can chelate free Calcium (Ca²⁺) and

Magnesium (Mg²⁺) in media (e.g., DMEM contains ~1.8 mM Ca²⁺), forming insoluble

calcium-phosphodiester complexes.
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Figure 1: Mechanism of cGAMP precipitation. Rapid introduction of high-concentration aqueous

stock into cold, cation-rich media triggers complexation and solubility limits.

Module 2: Best Practice Protocols
1. Stock Solution Preparation (The Foundation)
Goal: Create a stable, high-concentration master stock.
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Parameter Recommendation Rationale

Solvent Endotoxin-free Water

Solubility in water is ~50

mg/mL. Solubility in PBS drops

to ~18 mg/mL due to salt

interference [1].

Concentration 1 mg/mL (1.4 mM)

Safe working range. Avoid

maximizing solubility (50

mg/mL) unless necessary for

in vivo work.

pH Control Neutral (pH 7.0–7.5)

cGAMP is stable at neutral pH.

Acidic environments accelerate

hydrolysis.

Storage -20°C or -80°C

Stable for >1 year.[1] Aliquot

immediately to avoid freeze-

thaw cycles which induce

micro-precipitates.

Protocol:

Centrifuge the vial of lyophilized powder briefly to collect contents at the bottom.

Add Endotoxin-free water to achieve 1 mg/mL.

Vortex gently. If the solution is not clear, warm to 37°C for 2-5 minutes.

Do not use PBS for the master stock.

2. Application in Cell Culture (The Critical Step)
Goal: Dilute stock into media without shocking the system.

Method A: Direct Addition (High Concentration >10 µM) Use this if relying on passive uptake or

specific transporters (SLC19A1).

Pre-warm culture media to 37°C. Never add cGAMP to cold media.
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Perform a Step-Down Dilution:

Dilute your 1 mg/mL stock 1:10 in PBS first (Intermediate Stock).

Add the Intermediate Stock to the media dropwise while swirling the dish/flask.

Why? This creates a buffer zone, preventing the "cloud" of precipitate that forms when a

droplet of pure water stock hits saline-rich media.

Method B: Transfection/Digitonin (Low Concentration <10 µM) cGAMP is impermeable to many

cell types. Direct addition often requires high doses (10-100 µM). Permeabilization allows low

doses (10-100 nM).

Digitonin: Complex cGAMP with digitonin buffer before adding to cells.

Lipofectamine: Prepare lipid-complexes in Opti-MEM (reduced serum/cation media) first.

Note: A slight haze in Opti-MEM is normal for lipid complexes; this is not the same as salt

precipitation.

Module 3: Experimental Workflow Selector
Use this decision tree to select the correct delivery method and avoid solubility issues.
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Figure 2: Workflow selector for cGAMP delivery. Non-phagocytic cells often require

permeabilization, which changes the solubility protocol.

Module 4: Troubleshooting FAQ
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Q1: I see white flakes immediately after adding cGAMP stock to my DMEM. Is the experiment

ruined?

Diagnosis: This is likely calcium phosphate-cGAMP complexation.

Solution: Yes, filtration will remove the active drug. Do not filter. You can try warming the

media to 37°C and gently swirling for 15 minutes. If it does not redissolve, repeat the prep

using the Step-Down Dilution method (Stock

PBS

Media) and ensure the media is pre-warmed.

Q2: Can I make a 50 mg/mL stock in PBS to save time?

Answer:No. The solubility limit in PBS is roughly 18 mg/mL [1]. At 50 mg/mL in PBS, it will

not dissolve completely or will precipitate upon freezing. Always use water for the master

stock.

Q3: My cells are not responding to cGAMP even though it is dissolved. Why?

Diagnosis: Bioavailability, not solubility. cGAMP is a dinucleotide and cannot easily cross the

plasma membrane.[2]

Solution: If you are not using a transfection reagent (like Lipofectamine) or a permeabilizing

agent (Digitonin), your cells must express specific transporters like SLC19A1 (folate carrier)

or LRRC8 (volume-regulated anion channel) [2, 3]. If your cells lack these, "soluble" cGAMP

will simply sit outside the cell.

Q4: Is the "disodium" form different from the "free acid" form?

Answer: Yes. The free acid is much less soluble in water. The disodium salt is the preferred

formulation for biological assays. Ensure you are using the salt form (CAS: 2734858-36-5 or

similar) for culture work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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